N-(3,5-dimethoxyphenyl)-3,4-dihydroisoquinoline-2(1H)-carbothioamide

• Molecular Formula: C18H20N2O2S
• Molecular Weight: 328.4 g/mol
• IUPAC Name: N-(3,5-dimethoxyphenyl)-3,4-dihydro-1H-isoquinoline-2-carbothioamide
• InChI: InChI=1S/C18H20N2O2S/c1-21-16-9-15(10-17(11-16)22-2)19-18(23)20-8-7-13-5-3-4-6-14(13)12-20/h3-6,9-11H,7-8,12H2,1-2H3,(H,19,23)
• InChI Key: REAUTIJTYXXHDH-UHFFFAOYSA-N
• SMILES: COC1=CC(=CC(=C1)NC(=S)N2CCC3=CC=CC=C3C2)OC

Description

N-(3,5-dimethoxyphenyl)-3,4-dihydroisoquinoline-2(1H)-carbothioamide, also known as DMTS, is a chemical compound that has been studied for its potential use in scientific research. This compound is a derivative of isoquinoline, which is a naturally occurring compound found in many plants. DMTS has been shown to have a variety of biochemical and physiological effects, making it a promising candidate for further research.

Mechanism of Action

The exact mechanism of action of N-(3,5-dimethoxyphenyl)-3,4-dihydroisoquinoline-2(1H)-carbothioamide is not fully understood, but it is believed to act as a modulator of several key signaling pathways in the body. Specifically, N-(3,5-dimethoxyphenyl)-3,4-dihydroisoquinoline-2(1H)-carbothioamide has been shown to inhibit the activity of several enzymes involved in the regulation of cell growth and differentiation, as well as to modulate the activity of several neurotransmitter systems in the brain.
Biochemical and Physiological Effects:
N-(3,5-dimethoxyphenyl)-3,4-dihydroisoquinoline-2(1H)-carbothioamide has been shown to have a variety of biochemical and physiological effects, including the inhibition of cell proliferation, the induction of apoptosis (programmed cell death), and the modulation of several neurotransmitter systems in the brain. These effects make N-(3,5-dimethoxyphenyl)-3,4-dihydroisoquinoline-2(1H)-carbothioamide a promising candidate for further research in a variety of scientific fields.

Advantages and Limitations for Lab Experiments

One advantage of using N-(3,5-dimethoxyphenyl)-3,4-dihydroisoquinoline-2(1H)-carbothioamide in scientific research is its relatively low toxicity and good solubility in a variety of solvents. However, one limitation of using N-(3,5-dimethoxyphenyl)-3,4-dihydroisoquinoline-2(1H)-carbothioamide is its relatively high cost, which may limit its use in large-scale experiments.

Future Directions

There are several potential future directions for research involving N-(3,5-dimethoxyphenyl)-3,4-dihydroisoquinoline-2(1H)-carbothioamide. One possible avenue of research is the development of new cancer therapies based on the modulation of key signaling pathways by N-(3,5-dimethoxyphenyl)-3,4-dihydroisoquinoline-2(1H)-carbothioamide. Another potential area of research is the use of N-(3,5-dimethoxyphenyl)-3,4-dihydroisoquinoline-2(1H)-carbothioamide as a tool for studying the neurobiology of addiction and other neurological disorders. Additionally, further research is needed to fully understand the mechanism of action of N-(3,5-dimethoxyphenyl)-3,4-dihydroisoquinoline-2(1H)-carbothioamide and its potential therapeutic applications in a variety of diseases.

Synthesis Methods

N-(3,5-dimethoxyphenyl)-3,4-dihydroisoquinoline-2(1H)-carbothioamide can be synthesized using a variety of methods, including the reaction of 3,5-dimethoxybenzaldehyde with 3,4-dihydroisoquinoline-2(1H)-carbothioamide in the presence of a catalyst. This method has been used successfully in several studies, and has been shown to produce high yields of N-(3,5-dimethoxyphenyl)-3,4-dihydroisoquinoline-2(1H)-carbothioamide with good purity.

Scientific Research Applications

N-(3,5-dimethoxyphenyl)-3,4-dihydroisoquinoline-2(1H)-carbothioamide has been studied for its potential use in a variety of scientific applications, including as a potential treatment for cancer, as a tool for studying the neurobiology of addiction, and as a potential therapeutic agent for neurodegenerative diseases such as Alzheimer's and Parkinson's.